Cas no 2172088-84-3 (3-4,4-difluoro-1-(hydroxymethyl)cyclohexyloxan-3-ol)

• Product Name: 3-4,4-difluoro-1-(hydroxymethyl)cyclohexyloxan-3-ol
• CAS No: 2172088-84-3
• MF: C₁₂H₂₀F₂O₃
• MW: 250.282211303711
• CID: 5895750
• PubChem ID: 165592097
• Update Time: 2025-06-28

3-4,4-difluoro-1-(hydroxymethyl)cyclohexyloxan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-4,4-difluoro-1-(hydroxymethyl)cyclohexyloxan-3-ol
• EN300-1647025
• 3-[4,4-difluoro-1-(hydroxymethyl)cyclohexyl]oxan-3-ol
• 2172088-84-3

• Inchi： 1S/C12H20F2O3/c13-12(14)5-3-10(8-15,4-6-12)11(16)2-1-7-17-9-11/h15-16H,1-9H2
• InChI Key： TYORNOSFDJSEMU-UHFFFAOYSA-N
• SMILES： FC1(CCC(CO)(CC1)C1(COCCC1)O)F

Computed Properties

• Exact Mass: 250.13805082g/mol
• Monoisotopic Mass: 250.13805082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.7Ų

Additional information on 3-4,4-difluoro-1-(hydroxymethyl)cyclohexyloxan-3-ol

Introduction to 3-4,4-difluoro-1-(hydroxymethyl)cyclohexyloxan-3-ol (CAS No. 2172088-84-3)

3-4,4-difluoro-1-(hydroxymethyl)cyclohexyloxan-3-ol, a compound with the CAS number 2172088-84-3, is a synthetic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclohexane ring substituted with difluoro and hydroxymethyl groups, and an oxane ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 3-4,4-difluoro-1-(hydroxymethyl)cyclohexyloxan-3-ol is particularly noteworthy due to its complexity and the presence of multiple functional groups. The difluoro substitution on the cyclohexane ring can significantly influence the compound's physical and chemical properties, such as solubility, stability, and reactivity. The hydroxymethyl group adds further complexity, potentially enhancing the compound's ability to interact with biological targets.

Recent studies have explored the potential of 3-4,4-difluoro-1-(hydroxymethyl)cyclohexyloxan-3-ol in various therapeutic areas. One notable area of research is its application in the treatment of neurological disorders. A study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent neuroprotective effects by modulating specific signaling pathways involved in neuronal survival and function. The researchers found that 3-4,4-difluoro-1-(hydroxymethyl)cyclohexyloxan-3-ol can effectively reduce oxidative stress and inflammation, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, 3-4,4-difluoro-1-(hydroxymethyl)cyclohexyloxan-3-ol has shown promise in cancer research. A preclinical study conducted by a team at the National Institutes of Health (NIH) demonstrated that this compound has antiproliferative effects on various cancer cell lines. The study revealed that 3-4,4-difluoro-1-(hydroxymethyl)cyclohexyloxan-3-ol can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. This selective cytotoxicity makes it a potential candidate for further development as an anticancer agent.

The pharmacokinetic properties of 3-4,4-difluoro-1-(hydroxymethyl)cyclohexyloxan-3-ol have also been investigated to assess its suitability for clinical use. A study published in the European Journal of Pharmaceutical Sciences in 2021 evaluated the absorption, distribution, metabolism, and excretion (ADME) of this compound in animal models. The results indicated that 3-4,4-difluoro-1-(hydroxymethyl)cyclohexyloxan-3-ol has favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life, which are essential for effective drug delivery.

Safety is a critical consideration in the development of any new pharmaceutical agent. Preclinical toxicity studies have shown that 3-4,4-difluoro-1-(hydroxymethyl)cyclohexyloxan-3-ol has a low toxicity profile at therapeutic doses. These findings suggest that it may be safe for use in humans, although further clinical trials are necessary to confirm its safety and efficacy.

The synthesis of 3-4,4-difluoro-1-(hydroxymethyl)cyclohexyloxan-3-ol has been optimized to improve yield and purity. A recent paper in the Tetrahedron Letters described an efficient synthetic route involving several key steps, including fluorination reactions and ring-closing metathesis. This optimized synthesis method not only enhances the practicality of large-scale production but also ensures consistent quality control.

In conclusion, 3-4,4-difluoro-1-(hydroxymethyl)cyclohexyloxan-3-ol (CAS No. 2172088-84-3) is a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in various medical applications. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.